Cas no 3972-26-7 (Isopropanol-2-d1)

Isopropanol-2-d1 Properties

Names and Identifiers

• 2-Propan-2-d-ol(9CI)
• 2-Propanol-2-d1
• Isopropanol-2-d1
• ISOPROPYL ALCOHOL(2-D)
• DTXSID70480714
• 2-Propanol-2-d1, 98 atom % D
• 2-Propanol-2-d
• 2-Deutero-propan-2-ol
• 3972-26-7
• Q63409268
• 2-deuteriopropan-2-ol
• 2-Propan-2-d-ol
• +Expand

• InChIKey： KFZMGEQAYNKOFK-WFVSFCRTSA-N
• Inchi： InChI=1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i3D
• SMILES： [2H]C(O)(C)C

Computed Properties

• Exact Mass: 62.07008
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 61.063791620g/mol
• Heavy Atom Count: 4
• Complexity: 10.8
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• Refractive Index: n20/D 1.377(lit.)
• Boiling Point: 82 °C(lit.)
• Melting Point: −89.5 °C(lit.)
• Flash Point: 59 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.785 g/mL at 25 °C